Cas no 49748-63-2 (2-PROPYNENITRILE, 3-(4-CHLOROPHENYL)-)

• Product Name: 2-PROPYNENITRILE, 3-(4-CHLOROPHENYL)-
• CAS No: 49748-63-2
• MF: C₉H₄ClN
• MW: 161.587760925293
• CID: 3273308
• PubChem ID: 14452205
• Update Time: 2025-04-21

2-PROPYNENITRILE, 3-(4-CHLOROPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 2-PROPYNENITRILE, 3-(4-CHLOROPHENYL)-
• EV002180: (4-Chloro-phenyl)-propynenitrile
• DB-393814
• 49748-63-2
• 3-(4-Chlorophenyl)-2-propynenitrile
• 4-chloro-phenylcyanoacetylene
• AKOS023428484
• SCHEMBL6641467

• Inchi： 1S/C9H4ClN/c10-9-5-3-8(4-6-9)2-1-7-11/h3-6H
• InChI Key： WVQQIVVMSBHXDT-UHFFFAOYSA-N
• SMILES： C(#N)C#CC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 161.0032268Da
• Monoisotopic Mass: 161.0032268Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8Ų